Cas no 210057-08-2 (2,6-dimethyl-4-(2-nitroethenyl)phenol)

2,6-Dimethyl-4-(2-nitroethenyl)phenol is a nitro-substituted phenolic compound characterized by its unique molecular structure featuring a phenol core with methyl groups at the 2- and 6-positions and a nitroethenyl substituent at the 4-position. This structural arrangement imparts distinct electronic and steric properties, making it valuable in synthetic chemistry and material science applications. The presence of the nitroethenyl group enhances its reactivity as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its phenolic hydroxyl group offers potential for further derivatization, while the nitro functionality contributes to its utility in redox-active systems. The compound's stability under standard conditions and well-defined reactivity profile make it a reliable building block for research and industrial applications.
2,6-dimethyl-4-(2-nitroethenyl)phenol structure
210057-08-2 structure
Product Name:2,6-dimethyl-4-(2-nitroethenyl)phenol
CAS No:210057-08-2
MF:C10H11NO3
MW:193.199242830276
CID:6160799
PubChem ID:6180957
Update Time:2025-07-02

2,6-dimethyl-4-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-4-(2-nitroethenyl)phenol
    • 210057-08-2
    • SCHEMBL2025043
    • EN300-1830819
    • 2,6-Dimethyl-4-[(1E)-2-nitroethenyl]phenol
    • DTXSID301265967
    • Inchi: 1S/C10H11NO3/c1-7-5-9(3-4-11(13)14)6-8(2)10(7)12/h3-6,12H,1-2H3/b4-3+
    • InChI Key: ULOPZCZOKDOQOX-ONEGZZNKSA-N
    • SMILES: OC1C(C)=CC(/C=C/[N+](=O)[O-])=CC=1C

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66Ų

2,6-dimethyl-4-(2-nitroethenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$414.0 2023-09-19
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Enamine
EN300-1830819-1.0g
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$813.0 2023-06-02
Enamine
EN300-1830819-2.5g
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